Cas no 1637439-99-6 (C(C1=CC=CC=C1)OC1=C(C=CC=C1C(C)C)Br)

• Product Name: C(C1=CC=CC=C1)OC1=C(C=CC=C1C(C)C)Br
• CAS No: 1637439-99-6
• MF: C₁₆H₁₇BrO
• MW: 305.209583997726
• CID: 5074574
• Update Time: 2025-05-20

C(C1=CC=CC=C1)OC1=C(C=CC=C1C(C)C)Br Chemical and Physical Properties

Names and Identifiers

• C92260
• 2-(BENZYLOXY)-1-BROMO-3-ISOPROPYLBENZENE
• C(C1=CC=CC=C1)OC1=C(C=CC=C1C(C)C)Br

• Inchi： 1S/C16H17BrO/c1-12(2)14-9-6-10-15(17)16(14)18-11-13-7-4-3-5-8-13/h3-10,12H,11H2,1-2H3
• InChI Key： SQDMRGYJCWJGBO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OCC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 235
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2

Additional information on C(C1=CC=CC=C1)OC1=C(C=CC=C1C(C)C)Br

Professional Introduction to Compound with CAS No. 1637439-99-6 and Product Name: C(C1=CC=CC=C1)OC1=C(C=CC=C1C(C)C)Br

The compound with the CAS number 1637439-99-6 and the molecular formula C(C1=CC=CC=C1)OC1=C(C=CC=C1C(C)C)Br represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The presence of a brominated aromatic ring system combined with an ester moiety suggests a versatile chemical scaffold that could be exploited for various biological activities.

In recent years, the exploration of brominated aromatic compounds has been a focal point in synthetic organic chemistry and drug discovery. The bromine atom in the molecular structure of C(C1=CC=CC=C1)OC1=C(C=CC=C1C(C)C)Br serves as a key functional group, enabling further derivatization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex heterocyclic frameworks, which are often found in biologically active molecules.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of novel therapeutic agents. The aromatic system, coupled with the ester group, provides a stable yet reactive platform for medicinal chemists to explore. Recent studies have highlighted the importance of such structural motifs in developing drugs that target specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression.

The synthesis of C(C1=CC=CC=C1)OC1=C(C=CC=C1C(C)C)Br involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The use of palladium catalysts in cross-coupling reactions has been particularly effective in forming carbon-carbon bonds with high selectivity and yield. This approach not only enhances the efficiency of the synthesis but also opens up new possibilities for designing molecules with tailored properties.

From a pharmacological perspective, the structural features of this compound make it an attractive candidate for further investigation. The bromine atom can be readily exchanged for other functional groups, allowing for the creation of a diverse library of analogs. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with desired pharmacological profiles. Preliminary studies have indicated that certain derivatives exhibit inhibitory activity against kinases, which are critical targets in oncology research.

The role of computational chemistry in optimizing the synthesis and properties of C(C1=CC=CC=C1)OC1=C(C=CC=C1C(C)C)Br cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of this compound to biological targets, providing valuable insights into its potential therapeutic efficacy. These computational studies have guided experimental efforts, leading to more efficient synthetic routes and improved yields.

In conclusion, the compound with CAS number 1637439-99-6 and product name C(C1=CC=CC=C1)OC1=C(C=CC=C1C(C)C)Br represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its synthetic accessibility, make it an attractive scaffold for designing novel therapeutic agents. As research in this area continues to evolve, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new treatments.